Cas no 894050-20-5 (2-{6-(4-ethylphenyl)-1,2,4triazolo4,3-bpyridazin-3-ylsulfanyl}-1-(4-phenylpiperazin-1-yl)ethan-1-one)

• Product Name: 2-{6-(4-ethylphenyl)-1,2,4triazolo4,3-bpyridazin-3-ylsulfanyl}-1-(4-phenylpiperazin-1-yl)ethan-1-one
• CAS No: 894050-20-5
• MF: C₂₅H₂₆N₆OS
• MW: 458.578543186188
• CID: 6369967
• PubChem ID: 26842579
• Update Time: 2025-10-21

2-{6-(4-ethylphenyl)-1,2,4triazolo4,3-bpyridazin-3-ylsulfanyl}-1-(4-phenylpiperazin-1-yl)ethan-1-one Chemical and Physical Properties

Names and Identifiers

• 2-{6-(4-ethylphenyl)-1,2,4triazolo4,3-bpyridazin-3-ylsulfanyl}-1-(4-phenylpiperazin-1-yl)ethan-1-one
• 2-[[6-(4-ethylphenyl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]sulfanyl]-1-(4-phenylpiperazin-1-yl)ethanone
• 894050-20-5
• F2506-1007
• AKOS005008003
• 2-{[6-(4-ethylphenyl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]sulfanyl}-1-(4-phenylpiperazin-1-yl)ethan-1-one
• 2-((6-(4-ethylphenyl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl)thio)-1-(4-phenylpiperazin-1-yl)ethanone

• Inchi： 1S/C25H26N6OS/c1-2-19-8-10-20(11-9-19)22-12-13-23-26-27-25(31(23)28-22)33-18-24(32)30-16-14-29(15-17-30)21-6-4-3-5-7-21/h3-13H,2,14-18H2,1H3
• InChI Key： YWWGPYLFJVJMOH-UHFFFAOYSA-N
• SMILES： S(C1=NN=C2C=CC(C3C=CC(=CC=3)CC)=NN12)CC(N1CCN(C2C=CC=CC=2)CC1)=O

Computed Properties

• Exact Mass: 458.18888065g/mol
• Monoisotopic Mass: 458.18888065g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 33
• Rotatable Bond Count: 6
• Complexity: 630
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 91.9Ų

Additional information on 2-{6-(4-ethylphenyl)-1,2,4triazolo4,3-bpyridazin-3-ylsulfanyl}-1-(4-phenylpiperazin-1-yl)ethan-1-one

Comprehensive Analysis of 2-{6-(4-ethylphenyl)-1,2,4-triazolo[4,3-b]pyridazin-3-ylsulfanyl}-1-(4-phenylpiperazin-1-yl)ethan-1-one (CAS No. 894050-20-5)

The compound 2-{6-(4-ethylphenyl)-1,2,4-triazolo[4,3-b]pyridazin-3-ylsulfanyl}-1-(4-phenylpiperazin-1-yl)ethan-1-one (CAS No. 894050-20-5) is a structurally complex molecule that has garnered significant attention in the field of medicinal chemistry and drug discovery. Its unique combination of a triazolopyridazine core and a phenylpiperazine moiety makes it a promising candidate for various pharmacological applications. Researchers are particularly interested in its potential interactions with central nervous system (CNS) targets, given the presence of the phenylpiperazine group, which is commonly found in compounds affecting neurotransmitter systems.

In recent years, the demand for novel small-molecule therapeutics has surged, driven by the need for more effective treatments for neurological and psychiatric disorders. The triazolopyridazine scaffold, as seen in CAS No. 894050-20-5, is known for its versatility in drug design, often contributing to improved binding affinity and selectivity toward specific biological targets. This has led to increased searches for "triazolopyridazine derivatives" and "phenylpiperazine-based compounds" in scientific databases, reflecting the growing interest in this chemical space.

From a synthetic chemistry perspective, the incorporation of a sulfanyl linker in 2-{6-(4-ethylphenyl)-1,2,4-triazolo[4,3-b]pyridazin-3-ylsulfanyl}-1-(4-phenylpiperazin-1-yl)ethan-1-one offers intriguing possibilities for further derivatization. This feature is often explored in structure-activity relationship (SAR) studies, where researchers modify specific functional groups to optimize pharmacological properties. The compound's CAS No. 894050-20-5 is frequently cited in patent literature, highlighting its potential as a lead compound in the development of new therapeutic agents.

The rise of computational drug design and AI-driven molecular modeling has further amplified interest in compounds like CAS No. 894050-20-5. Scientists are leveraging advanced algorithms to predict its bioavailability, metabolic stability, and potential drug-drug interactions. These computational approaches are particularly valuable in accelerating the identification of promising candidates for preclinical testing, a topic frequently searched in academic and industry circles.

Another area of exploration for 2-{6-(4-ethylphenyl)-1,2,4-triazolo[4,3-b]pyridazin-3-ylsulfanyl}-1-(4-phenylpiperazin-1-yl)ethan-1-one is its potential role in addressing neurodegenerative diseases. With the global burden of conditions like Alzheimer's and Parkinson's disease on the rise, researchers are actively investigating compounds that can modulate dopaminergic and serotonergic pathways. The phenylpiperazine moiety in this compound is particularly noteworthy, as it is often associated with activity toward 5-HT receptors, a key target in neuropharmacology.

In conclusion, CAS No. 894050-20-5 represents a fascinating example of modern medicinal chemistry, combining multiple pharmacophoric elements into a single molecule. Its triazolopyridazine core, sulfanyl linker, and phenylpiperazine group create a unique profile that warrants further investigation. As the pharmaceutical industry continues to prioritize targeted therapies and precision medicine, compounds like this will likely remain at the forefront of drug discovery efforts.